4-cyclopropyl-1-methyl-3-(1-((2-(trifluoromethyl)phenyl)sulfonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 4-cyclopropyl-2-methyl-5-[1-[2-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]-1,2,4-triazol-3-one
• InChI: InChI=1S/C18H21F3N4O3S/c1-23-17(26)25(13-6-7-13)16(22-23)12-8-10-24(11-9-12)29(27,28)15-5-3-2-4-14(15)18(19,20)21/h2-5,12-13H,6-11H2,1H3
• InChI Key: JGUKNMLONBCKLZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)S(=O)(=O)C3=CC=CC=C3C(F)(F)F)C4CC4
• Molecular Formula: C18H21F3N4O3S
• Molecular Weight: 430.4 g/mol

Description

4-cyclopropyl-1-methyl-3-(1-((2-(trifluoromethyl)phenyl)sulfonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C18H21F3N4O3S and its molecular weight is 430.45. The purity is usually 95%.
BenchChem offers high-quality 4-cyclopropyl-1-methyl-3-(1-((2-(trifluoromethyl)phenyl)sulfonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-cyclopropyl-1-methyl-3-(1-((2-(trifluoromethyl)phenyl)sulfonyl)piperidin-4-yl)-1H-1,2,4-triazol-5(4H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzymatic Metabolism and Drug Development : The study of compounds structurally similar to the one has been focused on understanding their metabolic pathways, specifically involving cytochrome P450 enzymes. This is crucial for developing novel antidepressants and understanding their pharmacokinetics (Hvenegaard et al., 2012).

Heterocyclic Chemistry and Synthesis : Research into the synthesis of new heterocyclic compounds, like 1,2,4-triazolo[1,5-a]pyridines, provides foundational knowledge for creating molecules with potential applications in medicinal chemistry and material science (Hussein, 1998).

Inhibition of Human Enzymes : Studies on sulfonamides incorporating specific moieties, similar to the one mentioned, have shown potential as inhibitors for human carbonic anhydrase isozymes, suggesting applications in designing drugs to treat conditions like glaucoma, epilepsy, and certain types of cancer (Alafeefy et al., 2015).

Synthetic Methodologies for Bioactive Molecules : The development of novel synthetic routes for creating sulfonamides and related compounds is crucial for pharmaceutical research, enabling the exploration of new drug candidates with potential antibacterial, antifungal, or antiviral properties (Haskins & Knight, 2002).

Antiviral and Receptor Antagonist Research : Compounds with specific structural features have been evaluated for their role as antagonists of the CCR5 receptor, which is critical in HIV entry inhibition, showcasing the potential for developing new therapeutic agents for infectious diseases (Watson et al., 2005).